[4-(4,6-Dimethylpyrimidin-2-yl)morpholin-2-yl]-thiomorpholin-4-ylmethanone

• IUPAC Name: [4-(4,6-dimethylpyrimidin-2-yl)morpholin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H22N4O2S/c1-11-9-12(2)17-15(16-11)19-3-6-21-13(10-19)14(20)18-4-7-22-8-5-18/h9,13H,3-8,10H2,1-2H3
• InChI Key: XGRCRRJEEZQDRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOC(C2)C(=O)N3CCSCC3)C
• Molecular Formula: C15H22N4O2S
• Molecular Weight: 322.4 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a morpholine ring, and a thiomorpholine ring. Pyrimidine is a basic aromatic ring structure found in many important biomolecules like DNA and RNA. Morpholine is a common solvent used in chemical reactions, and thiomorpholine has a sulfur atom which can potentially participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the addition of the morpholine and thiomorpholine rings. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings. The pyrimidine ring is planar, while the morpholine and thiomorpholine rings are not. This could lead to a variety of interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfur atom in the thiomorpholine ring could potentially make the compound more reactive. Additionally, the presence of multiple rings could influence its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

Future research on this compound could involve studying its potential uses in various fields such as medicine or materials science. Additionally, further studies could be done to fully understand its physical and chemical properties.